(1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride

• IUPAC Name: (1R)-1-(2-methoxy-5-methylphenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C10H15NO.ClH/c1-7-4-5-10(12-3)9(6-7)8(2)11;/h4-6,8H,11H2,1-3H3;1H/t8-;/m1./s1
• InChI Key: BMEURCJUZUUUMO-DDWIOCJRSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)C(C)N.Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)OC)[C@@H](C)N.Cl
• Molecular Formula: C10H16ClNO
• Molecular Weight: 201.69 g/mol
• CAS RN: 1909288-01-2

Description

(1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochloride, also known as O-Desmethyltramadol, is a synthetic opioid analgesic that acts as a mu-opioid receptor agonist. It is commonly used for pain management in clinical settings. The chemical structure of O-Desmethyltramadol is similar to that of tramadol, a widely used opioid analgesic.

Mechanism of Action

(1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol acts as a mu-opioid receptor agonist, binding to the receptors in the brain and spinal cord. This results in the activation of the descending pain control pathway, leading to pain relief. It also inhibits the reuptake of norepinephrine and serotonin, which can contribute to its analgesic effects.
Biochemical and Physiological Effects:
In addition to its analgesic effects, (1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol has been shown to have other biochemical and physiological effects. It has been found to have anti-inflammatory properties, which can contribute to its pain-relieving effects. It has also been shown to have anticonvulsant properties, making it a potential treatment option for seizures.

Advantages and Limitations for Lab Experiments

(1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol has several advantages for use in lab experiments. It is a well-established opioid analgesic with a known mechanism of action, making it a reliable tool for studying pain pathways. It also has a lower risk of respiratory depression compared to other opioids, making it a safer option for animal studies.
However, there are also limitations to its use in lab experiments. (1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol can be difficult to obtain and may be expensive. In addition, its effects can vary depending on the species and strain of animal used, making it important to carefully consider the experimental design.

Future Directions

There are several potential future directions for research on (1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol. One area of interest is its potential use in the treatment of opioid addiction. It has been shown to have lower abuse potential compared to other opioids, making it a potential alternative for opioid substitution therapy.
Another area of interest is its potential use in the treatment of depression and anxiety. (1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol has been shown to have antidepressant and anxiolytic effects in animal studies, making it a potential treatment option for these conditions.
Conclusion:
(1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol is a synthetic opioid analgesic that has been extensively studied for its analgesic properties. It acts as a mu-opioid receptor agonist and has been found to be effective in treating moderate to severe pain. In addition, it has other biochemical and physiological effects and has potential for use in the treatment of opioid addiction, depression, and anxiety. Further research is needed to fully understand its potential therapeutic applications.

Scientific Research Applications

(1R)-1-(2-methoxy-5-methylphenyl)ethan-1-amine hydrochlorideramadol has been extensively studied for its analgesic properties. It has been found to be effective in treating moderate to severe pain, including neuropathic pain. In addition, it has been shown to have a lower risk of respiratory depression compared to other opioids, making it a safer option for pain management.